Cas no 1040656-95-8 (3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide)

• Product Name: 3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide
• CAS No: 1040656-95-8
• MF: C₂₃H₂₄FN₃O₃S₂
• MW: 473.583366394043
• CID: 5384256
• Update Time: 2025-05-26

3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[4-(4-Fluorophenyl)-1-piperazinyl]sulfonyl]-N-(2-phenylethyl)-2-thiophenecarboxamide
• 3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide

• Inchi： 1S/C23H24FN3O3S2/c24-19-6-8-20(9-7-19)26-13-15-27(16-14-26)32(29,30)21-11-17-31-22(21)23(28)25-12-10-18-4-2-1-3-5-18/h1-9,11,17H,10,12-16H2,(H,25,28)
• InChI Key： YVHWJFGROFQOFD-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC=CC=C2)=O)SC=CC=1S(N1CCN(C2=CC=C(F)C=C2)CC1)(=O)=O

Experimental Properties

• Density: 1.348±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.35±0.46(Predicted)

Additional information on 3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide

Recent Advances in the Study of 3-{[4-(4-Fluorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide (CAS: 1040656-95-8)

The compound 3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide (CAS: 1040656-95-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that this molecule exhibits high affinity for certain receptor subtypes, particularly those involved in neurological and psychiatric disorders. For instance, studies have demonstrated its potent activity as a modulator of serotonin and dopamine receptors, suggesting potential applications in the treatment of depression, anxiety, and schizophrenia. The fluorophenyl and piperazine moieties are believed to play a critical role in this interaction, enhancing both binding affinity and selectivity.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. In vitro and in vivo studies have revealed that 3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide exhibits cytotoxic effects on certain cancer cell lines, particularly those associated with solid tumors. The mechanism underlying this activity appears to involve the inhibition of key signaling pathways that are crucial for tumor growth and survival. These findings open new avenues for the development of targeted cancer therapies.

Another noteworthy aspect of this compound is its pharmacokinetic profile. Recent pharmacokinetic studies have shown that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further drug development. The sulfonyl and carboxamide groups contribute to its stability and bioavailability, while the thiophene ring enhances its permeability across biological membranes. These characteristics are essential for ensuring effective drug delivery and minimizing off-target effects.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and long-term safety need to be thoroughly investigated. Ongoing research aims to address these concerns through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide (CAS: 1040656-95-8) represents a promising candidate for the treatment of neurological disorders and cancer. Its unique structural features and pharmacological properties make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic efficacy and safety profile, paving the way for its potential use in clinical settings.